Cas no 2229147-78-6 (1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-amine)

• Product Name: 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-amine
• CAS No: 2229147-78-6
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 6447122
• PubChem ID: 165722123
• Update Time: 2025-10-28

1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-amine
• 2229147-78-6
• EN300-1921025

• Inchi： 1S/C7H10BrNOS/c1-4(9)6-3-5(8)7(10-2)11-6/h3-4H,9H2,1-2H3
• InChI Key： PNVRKRMDIUJFHR-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)C(C)N

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.5Ų

Additional information on 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-amine

Comprehensive Overview of 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-amine (CAS No. 2229147-78-6)

1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-amine (CAS No. 2229147-78-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, featuring a thiophene core substituted with bromo and methoxy groups, along with an ethylamine side chain, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and reactivity.

The molecular structure of 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-amine includes a thiophene ring, which is a five-membered heterocycle containing sulfur. The presence of the bromo substituent at the 4-position and the methoxy group at the 5-position enhances its electronic properties, making it a promising candidate for organic electronics and pharmaceutical intermediates. The ethylamine moiety further contributes to its reactivity, enabling its use in drug discovery and material synthesis.

One of the key applications of 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-amine is in the field of medicinal chemistry. The compound's ability to serve as a building block for more complex molecules has made it a focal point in the development of new therapeutic agents. Its structural features allow for modifications that can lead to compounds with enhanced bioactivity and selectivity, addressing current challenges in drug design. Recent studies have explored its potential in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine.

In addition to its pharmaceutical applications, 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-amine is also being investigated for its role in advanced materials. The thiophene derivatives are known for their conductive properties, making them suitable for organic semiconductors and photovoltaic devices. With the increasing focus on sustainable energy and green chemistry, this compound's potential in solar cells and light-emitting diodes (LEDs) is particularly noteworthy.

The synthesis of 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-amine involves multi-step organic reactions, often starting from commercially available thiophene precursors. Researchers have optimized protocols to achieve high yields and purity, ensuring its reliability for industrial and academic use. The compound's stability and solubility in common organic solvents further facilitate its handling and application in various experimental setups.

Market trends indicate a rising demand for specialty chemicals like 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-amine, driven by advancements in drug discovery and material science. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of researchers and manufacturers. Its versatility and potential for innovation position it as a valuable asset in the evolving landscape of chemical research and industrial applications.

For those seeking detailed technical data, the CAS No. 2229147-78-6 serves as a unique identifier to access reliable information from chemical databases. Safety data sheets (SDS) and analytical reports are typically available from suppliers, ensuring compliance with laboratory safety standards and regulatory requirements. Proper handling and storage are essential to maintain the compound's integrity and performance in experimental and industrial settings.

In summary, 1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-amine (CAS No. 2229147-78-6) is a compound of significant interest due to its multifaceted applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in their respective fields. As the demand for specialized chemicals continues to grow, this compound is poised to play a pivotal role in shaping future advancements.